Cas no 321600-62-8 (4-Pyridinecarboxamide, 3-hydroxy-N-(phenylmethyl)-)

• Product Name: 4-Pyridinecarboxamide, 3-hydroxy-N-(phenylmethyl)-
• CAS No: 321600-62-8
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 6019895
• PubChem ID: 18682271
• Update Time: 2025-05-24

4-Pyridinecarboxamide, 3-hydroxy-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, 3-hydroxy-N-(phenylmethyl)-
• EN300-7050550
• SCHEMBL14284673
• AKOS018590479
• N-benzyl-3-hydroxypyridine-4-carboxamide
• 321600-62-8

• Inchi： 1S/C13H12N2O2/c16-12-9-14-7-6-11(12)13(17)15-8-10-4-2-1-3-5-10/h1-7,9,16H,8H2,(H,15,17)
• InChI Key： JDOPUDBIYAMBJT-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(NCC2=CC=CC=C2)=O)=C1O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 552.2±45.0 °C(Predicted)
• pka: 7.28±0.10(Predicted)

Additional information on 4-Pyridinecarboxamide, 3-hydroxy-N-(phenylmethyl)-

4-Pyridinecarboxamide, 3-hydroxy-N-(phenylmethyl)- (CAS No. 321600-62-8)

4-Pyridinecarboxamide, 3-hydroxy-N-(phenylmethyl)- (commonly referred to as CAS No. 321600-62-8) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The chemical structure of 4-Pyridinecarboxamide, 3-hydroxy-N-(phenylmethyl)- consists of a pyridine ring substituted with a hydroxyl group at position 3 and an N-(benzyl) group at position 4. This arrangement imparts the molecule with unique electronic and steric properties, making it an attractive candidate for various chemical transformations. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is known for its stability and reactivity in different chemical environments. The hydroxyl group at position 3 introduces hydrophilic characteristics, while the benzylamino group at position 4 adds lipophilicity, creating a balance that is often desirable in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Pyridinecarboxamide, 3-hydroxy-N-(phenylmethyl)- through various routes. One notable method involves the condensation of pyridine derivatives with benzylamines under specific reaction conditions. Researchers have optimized these conditions to achieve high yields and purity levels, ensuring the compound's suitability for large-scale production and subsequent applications.

The biological activity of 4-Pyridinecarboxamide, 3-hydroxy-N-(phenylmethyl)- has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation markers in experimental models. Additionally, this compound has shown moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest its potential role in the development of drugs for Alzheimer's disease and related conditions.

In the field of agrochemicals, 4-Pyridinecarboxamide, 3-hydroxy-N-(phenylmethyl)- has been investigated for its pesticidal properties. Studies indicate that it exhibits selective toxicity against certain agricultural pests while showing low toxicity to non-target organisms. This makes it a promising candidate for eco-friendly pest control solutions.

From a materials science perspective, this compound has been explored as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the presence of nitrogen atoms in the pyridine ring makes it suitable for constructing porous materials with applications in gas storage and catalysis.

Environmental impact assessments have also been conducted on 4-Pyridinecarboxamide, 3-hydroxy-N-(phenylmethyl)-, focusing on its biodegradability and potential toxicity to aquatic life. Results suggest that under controlled conditions, the compound undergoes moderate biodegradation without posing significant risks to ecosystems when used responsibly.

In conclusion, 4-Pyridinecarboxamide, 3-hydroxy-N-(phenylmethyl)- (CAS No. 321600-62-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties and promising biological activities continue to drive research into its potential uses in drug development, agrochemicals, and materials science. As ongoing studies uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific innovation.